Cas no 61289-05-2 (Ballotinone)

• Product Name: Ballotinone
• CAS No: 61289-05-2
• MF: C₂₀H₂₆O₅
• MW: 346.417446613312
• CID: 2674827
• PubChem ID: 21596426
• Update Time: 2024-02-29

Ballotinone Chemical and Physical Properties

Names and Identifiers

• (2aS,8aα,8bα)-6-[2-(3-Furyl)ethyl]decahydro-6α-hydroxy-2aα,5aβ,7α-trimethyl-2H-naphtho[1,8-bc]furan-2,8-dione
• Ballotinone
• VK82Y76H2J
• 7-Oxomarrubiin
• 2H-Naphtho(1,8-bc)furan-2,8(2ah)-dione, 6-(2-(3-furanyl)ethyl)octahydro-6-hydroxy-2a,5a,7-trimethyl-, (2aS,5aS,6R,7S,8aS,8bR)-
• Q27291865
• SCHEMBL4460072
• 61289-05-2
• UNII-VK82Y76H2J

• Inchi： 1S/C20H26O5/c1-12-14(21)15-16-18(2,17(22)25-15)7-4-8-19(16,3)20(12,23)9-5-13-6-10-24-11-13/h6,10-12,15-16,23H,4-5,7-9H2,1-3H3/t12-,15-,16+,18+,19+,20-/m1/s1
• InChI Key： XOYLONZCXCRVKZ-XTDUBZMBSA-N
• SMILES： O1C([C@@]2(C)CCC[C@]3(C)[C@@](CCC4=COC=C4)([C@H](C)C([C@@H]1[C@H]32)=O)O)=O

Computed Properties

• Exact Mass: 346.17802393g/mol
• Monoisotopic Mass: 346.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alpha-acyloxy ketones